Cas no 1354027-07-8 (N-[1-((S)-2-Amino-propionyl)-piperidin-3-ylmethyl]-acetamide)

• Product Name: N-[1-((S)-2-Amino-propionyl)-piperidin-3-ylmethyl]-acetamide
• CAS No: 1354027-07-8
• MF: C₁₁H₂₁N₃O₂
• MW: 227.303342580795
• CID: 2163218
• Update Time: 2025-10-05

N-[1-((S)-2-Amino-propionyl)-piperidin-3-ylmethyl]-acetamide Chemical and Physical Properties

Names and Identifiers

• N-[1-((s)-2-amino-propionyl)-piperidin-3-ylmethyl]-acetamide
• N-[1-((S)-2-aminopropanyl)piperidin-3-ylmethyl]acetamide
• N-((1-((S)-2-Aminopropanoyl)piperidin-3-yl)methyl)acetamide
• AM97213
• N-[1-((S)-2-Amino-propionyl)-piperidin-3-ylmethyl]-acetamide

• Inchi： 1S/C11H21N3O2/c1-8(12)11(16)14-5-3-4-10(7-14)6-13-9(2)15/h8,10H,3-7,12H2,1-2H3,(H,13,15)/t8-,10?/m0/s1
• InChI Key： HIMRSGODEYBZHH-PEHGTWAWSA-N
• SMILES： O=C([C@H](C)N)N1CCCC(CNC(C)=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 268
• Topological Polar Surface Area: 75.4

Additional information on N-[1-((S)-2-Amino-propionyl)-piperidin-3-ylmethyl]-acetamide

Professional Introduction to N-[1-((S)-2-Amino-propionyl)-piperidin-3-ylmethyl]-acetamide (CAS No. 1354027-07-8)

N-[1-((S)-2-Amino-propionyl)-piperidin-3-ylmethyl]-acetamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1354027-07-8, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this compound, particularly its piperidine core and the presence of an amide functional group, contribute to its potential therapeutic applications.

The molecular structure of N-[1-((S)-2-Amino-propionyl)-piperidin-3-ylmethyl]-acetamide is characterized by a chiral center at the S-configuration of the 2-amino-propionyl group. This chirality is crucial for its biological activity, as it influences the compound's interactions with biological targets. The piperidine ring, a common motif in many bioactive molecules, enhances the compound's solubility and bioavailability, which are critical factors in drug design.

In recent years, there has been a growing interest in the development of novel compounds that can modulate neurological and inflammatory pathways. N-[1-((S)-2-Amino-propionyl)-piperidin-3-ylmethyl]-acetamide has shown potential in preclinical studies as a modulator of these pathways. Specifically, its ability to interact with neurotransmitter receptors and enzymes has been explored in models of neurodegenerative diseases. The compound's amide group provides a site for further derivatization, allowing researchers to fine-tune its pharmacological properties.

One of the most exciting aspects of this compound is its potential application in the treatment of chronic inflammatory conditions. Studies have indicated that it may exert anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory cascade. The precise mechanism of action remains an area of active investigation, but preliminary findings suggest that it may interact with cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are central to inflammation.

The synthesis of N-[1-((S)-2-Amino-propionyl)-piperidin-3-ylmethyl]-acetamide involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The chiral center must be preserved throughout the synthesis, which often necessitates the use of chiral auxiliaries or catalysts. Advances in synthetic methodologies have made it possible to produce this compound with increasing efficiency and scalability, paving the way for larger-scale investigations.

Recent research has also explored the pharmacokinetic properties of N-[1-((S)-2-Amino-propionyl)-piperidin-3-ylmethyl]-acetamide. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical efficacy and safety. Preliminary pharmacokinetic studies suggest that this compound has a reasonable bioavailability and moderate metabolic clearance, making it a promising candidate for further development.

The field of drug discovery is continually evolving, with new technologies and methodologies emerging at a rapid pace. Computational modeling and high-throughput screening have become indispensable tools in the identification and optimization of novel bioactive compounds. N-[1-((S)-2-Amino-propionyl)-piperidin-3-ylmethyl]-acetamide serves as an excellent example of how these technologies can be leveraged to identify promising candidates for further investigation.

In conclusion, N-[1-((S)-2-Amino-propionyl)-piperidin-3-ylmethyl]-acetamide (CAS No. 1354027-07-8) is a fascinating compound with significant potential in pharmaceutical applications. Its unique structural features and biological activities make it an attractive target for further research. As our understanding of disease mechanisms continues to grow, compounds like this one will play an increasingly important role in the development of novel therapeutics.